2-(Diethylamino)ethyl 4-(((2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzoate

• IUPAC Name: 2-(diethylamino)ethyl 4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino]benzoate
• InChI: InChI=1S/C20H26N2O6/c1-5-22(6-2)11-12-26-17(23)14-7-9-15(10-8-14)21-13-16-18(24)27-20(3,4)28-19(16)25/h7-10,13,21H,5-6,11-12H2,1-4H3
• InChI Key: ZKTJXJPFLFPBNM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC(=O)C1=CC=C(C=C1)NC=C2C(=O)OC(OC2=O)(C)C
• Molecular Formula: C20H26N2O6
• Molecular Weight: 390.4 g/mol

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H17NO6/c1-4-21-13(18)10-5-7-11(8-6-10)17-9-12-14(19)22-16(2,3)23-15(12)20/h5-9,17H,4H2,1-3H3. This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Antimicrobial and Antifungal Applications

A series of derivatives, including those related to the queried compound, have been synthesized and evaluated for their antimicrobial activity against Gram-positive and Gram-negative bacteria, as well as antifungal activity against various fungi. These compounds have shown significant antimicrobial properties, with some displaying higher activity compared to reference drugs. The molecular modeling within the active site of dihydropteroate synthase indicates similar orientation and binding interactions to that of the co-crystallized ligand inside the binding pocket, suggesting a potential mechanism of action (Ghorab, Soliman, Alsaid, & Askar, 2017).

Photo-Physical Characteristics for Fluorescent Applications

Novel compounds exhibiting excited state intra-molecular proton transfer (ESIPT) pathway with single absorption and dual emission characteristics have been synthesized. These compounds, including derivatives of the queried compound, are characterized by their photophysical properties, which have implications for fluorescent applications. The effects of solvent polarity on the absorption-emission properties of these compounds were investigated, revealing their potential for use in fluorescent probes and materials (Padalkar, Tathe, Gupta, Patil, Phatangare, & Sekar, 2011).

Anti-inflammatory and Analgesic Agents

Research into novel heterocyclic compounds derived from visnagenone and khellinone, related to the queried chemical structure, has demonstrated anti-inflammatory and analgesic properties. These compounds have been assessed for cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibition, showing significant potential as anti-inflammatory and analgesic agents. Some derivatives exhibited high COX-2 selectivity and analgesic activity, comparable to standard drugs, highlighting their therapeutic potential (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Renewable PET Production

In the context of sustainable chemistry, the reaction pathways and energetics of Diels–Alder and dehydrative aromatization reactions between ethylene and biomass-derived furans have been explored. These reactions are catalyzed by Lewis acid molecular sieves and aim at producing biobased terephthalic acid precursors, a key component for renewable polyethylene terephthalate (PET) production. This research underscores the importance of finding renewable pathways for the production of essential industrial chemicals and materials (Pacheco, Labinger, Sessions, & Davis, 2015).